Cas no 68908-74-7 (Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester)

68908-74-7 structure
Product name:Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester
Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester
- 2-benzofuran-1,3-dione,ethane-1,2-diol,hexanedioic acid,6-methylheptan-1-ol,8-methylnonan-1-ol
- Adipic acid ethylene glycol,isodecyl alcohol,isooctyl alcohol,phthalic anhydride polymer
- 68908-74-7
- 2-benzofuran-1,3-dione;ethane-1,2-diol;hexanedioic acid;6-methylheptan-1-ol;8-methylnonan-1-ol
- Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione,isodecyl isooctyl ester
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- Inchi: 1S/C10H22O.C8H4O3.C8H18O.C6H10O4.C2H6O2/c1-10(2)8-6-4-3-5-7-9-11;9-7-5-3-1-2-4-6(5)8(10)11-7;1-8(2)6-4-3-5-7-9;7-5(8)3-1-2-4-6(9)10;3-1-2-4/h10-11H,3-9H2,1-2H3;1-4H;8-9H,3-7H2,1-2H3;1-4H2,(H,7,8)(H,9,10);3-4H,1-2H2
- InChI Key: FLESCNQXOMGEEW-UHFFFAOYSA-N
- SMILES: CC(C)CCCCCCCO.CC(C)CCCCCO.C1=CC=C2C(=C1)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O.C(CO)O
Computed Properties
- Exact Mass: 644.4137
- Monoisotopic Mass: 644.41356273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 45
- Rotatable Bond Count: 18
- Complexity: 427
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 199Ų
Experimental Properties
- PSA: 198.89
Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester Related Literature
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Puja Panwar Hazari,Anil Kumar Mishra,Béatrice Vergier RSC Adv., 2015,5, 60161-60171
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5. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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